N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O2/c1-11-7-8-15(13(3)9-11)19-17(21)10-16-14-6-4-5-12(2)18(14)22-20-16/h4-9H,10H2,1-3H3,(H,19,21)
• InChI Key: PZHOQFQTTALFIJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=NOC3=C2C=CC=C3C)C
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=NOC3=C(C=CC=C23)C)C

Description

N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It is a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a crucial role in cognitive function, memory, and learning.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide acts as a positive allosteric modulator of the α7 nAChR, which is a ligand-gated ion channel that is highly expressed in the central nervous system. By binding to the allosteric site of the α7 nAChR, N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide enhances the receptor's response to its endogenous ligand, acetylcholine, resulting in increased neuronal activity and neurotransmitter release. This leads to improved cognitive function, memory, and learning.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has been shown to improve cognitive function, memory, and learning in animal models of various neurological disorders. It has also been shown to have analgesic and anti-inflammatory effects. N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to increase the release of various neurotransmitters such as acetylcholine, dopamine, and glutamate, which are involved in cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its high selectivity for the α7 nAChR, which reduces the potential for off-target effects. N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide also has a long half-life, which allows for sustained receptor activation. However, one of the limitations of using N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide. One area of interest is its potential use as a therapeutic agent for Alzheimer's disease, schizophrenia, and ADHD. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Further research is also needed to optimize the synthesis method of N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide and improve its solubility in water for in vivo administration. Additionally, more studies are needed to elucidate the long-term effects of N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide on cognitive function and memory.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide can be synthesized by reacting 2-(7-methyl-1,2-benzisoxazol-3-yl)acetic acid with 2,4-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide in high yield and purity.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has been studied extensively for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has been shown to improve cognitive function, memory, and learning in animal models of these disorders. N-(2,4-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has also been studied for its potential use as an analgesic and anti-inflammatory agent.